Cas no 941881-03-4 (1-{5-methylfuro3,2-bpyridine-2-carbonyl}-4-phenylpiperazine)

• Product Name: 1-{5-methylfuro3,2-bpyridine-2-carbonyl}-4-phenylpiperazine
• CAS No: 941881-03-4
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 6400171
• PubChem ID: 16906906
• Update Time: 2025-05-19

1-{5-methylfuro3,2-bpyridine-2-carbonyl}-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-{5-methylfuro3,2-bpyridine-2-carbonyl}-4-phenylpiperazine
• (5-methylfuro[3,2-b]pyridin-2-yl)-(4-phenylpiperazin-1-yl)methanone
• Methanone, (5-methylfuro[3,2-b]pyridin-2-yl)(4-phenyl-1-piperazinyl)-
• AKOS024642476
• 941881-03-4
• F2348-0174
• (5-methylfuro[3,2-b]pyridin-2-yl)(4-phenylpiperazin-1-yl)methanone
• 1-{5-methylfuro[3,2-b]pyridine-2-carbonyl}-4-phenylpiperazine

• Inchi： 1S/C19H19N3O2/c1-14-7-8-17-16(20-14)13-18(24-17)19(23)22-11-9-21(10-12-22)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3
• InChI Key： LNVGQTRKHKYTSV-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=NC=2C=C1C(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{5-methylfuro3,2-bpyridine-2-carbonyl}-4-phenylpiperazine

Professional Introduction to Compound with CAS No. 941881-03-4 and Product Name: 1-{5-methylfuro[3,2-bpyridine-2-carbonyl}-4-phenylpiperazine

The compound with the CAS number 941881-03-4 and the product name 1-{5-methylfuro[3,2-bpyridine-2-carbonyl}-4-phenylpiperazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a 5-methylfuro[3,2-bpyridine-2-carbonyl} moiety combined with a 4-phenylpiperazine scaffold suggests a multifaceted interaction profile, which is highly relevant in the design of novel bioactive molecules.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with particular emphasis on their role as pharmacophores. The 5-methylfuro[3,2-bpyridine-2-carbonyl} segment of this compound is particularly noteworthy, as it introduces a rigid aromatic system that can enhance binding affinity and selectivity in biological targets. This structural motif has been extensively studied for its ability to modulate various enzymatic and receptor interactions, making it a valuable component in the development of small-molecule drugs.

The 4-phenylpiperazine moiety further contributes to the compound's complexity and functionality. Piperazine derivatives are well-documented for their pharmacological properties, including antipsychotic, antidepressant, and anxiolytic effects. The phenyl substitution on the piperazine ring adds an additional layer of specificity, enabling fine-tuning of biological activity. This combination of structural elements makes 1-{5-methylfuro[3,2-bpyridine-2-carbonyl}-4-phenylpiperazine a promising candidate for further investigation in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural features influence biological activity. Studies have shown that the rigid aromatic core of the 5-methylfuro[3,2-bpyridine-2-carbonyl} group can effectively engage with specific pockets in target proteins, while the 4-phenylpiperazine moiety provides additional interactions through hydrogen bonding and hydrophobic effects. This dual interaction mechanism is crucial for achieving high affinity and selectivity in drug design.

Moreover, the synthesis of this compound exemplifies the growing sophistication in organic chemistry methodologies. The introduction of complex heterocyclic systems like 5-methylfuro[3,2-bpyridine-2-carbonyl} requires precise control over reaction conditions and stereochemistry. Recent reports highlight innovative synthetic strategies that have enabled the efficient preparation of such intricate molecules. These advancements not only enhance the accessibility of novel compounds but also expand the chemical space available for drug discovery.

In the context of current research trends, this compound aligns with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets, offering a strategy to address complex diseases more effectively. The structural features of 1-{5-methylfuro[3,2-bpyridine-2-carbonyl}-4-phenylpiperazine make it a potential candidate for such an approach, as it can engage with various enzymes and receptors involved in disease pathways.

Preclinical studies have begun to explore the pharmacological profile of this compound. Initial findings suggest that it exhibits promising activity against several key targets relevant to neurological disorders. The ability of the 5-methylfuro[3,2-bpyridine-2-carbonyl} group to modulate neurotransmitter systems combined with the effects of the 4-phenylpiperazine moiety may contribute to its therapeutic potential. These early results warrant further investigation into its mechanisms of action and potential clinical applications.

The development of novel drug candidates is often hindered by challenges in drug-likeness and bioavailability. However, compounds like 1-{5-methylfuro[3,2-bpyridine-2-carbonyl}-4-phenylpiperazine offer opportunities to overcome these obstacles through rational molecular design. By leveraging structural insights from computational studies and synthetic chemistry innovations, researchers can optimize properties such as solubility, permeability, and metabolic stability.

Future directions in research may involve exploring derivatives of this compound to enhance its pharmacological profile further. modifications to the 5-methylfuro[3,2-bpyridine-2-carbonyl} or 4-phenylpiperazine} moieties could lead to improved efficacy or reduced side effects. Additionally, investigating its interactions with biological targets at a molecular level will provide critical insights into its mode of action.

The significance of this compound extends beyond its immediate therapeutic applications; it also represents a valuable tool for understanding fundamental aspects of drug-receptor interactions. As computational methods continue to evolve, they will enable more precise predictions of biological activity, accelerating the discovery process for new drugs.

In conclusion,1-{5-methylfuro[3,2-bpyridine-2-carbonyl}-4-phenylpiperazine (CAS No. 941881-03-4) stands as a testament to the progress being made in chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a compelling subject for further study. As research advances，this compound is poised to contribute significantly to both academic understanding and therapeutic innovation.